Cas no 1261892-69-6 (3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid)
1261892-69-6 structure
Product Name:3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid
CAS No:1261892-69-6
MF:C15H11FO5
MW:290.243248224258
MDL:MFCD18321476
CID:2761704
PubChem ID:53227348
Update Time:2025-04-21
3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-CARBOXY-5-FLUOROPHENYL)-2-METHOXYBENZOIC ACID
- 3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid, 95%
- 5'-Fluoro-2-methoxy[1,1'-biphenyl]-3,3'-dicarboxylic acid
- MFCD18321476
- DTXSID40690904
- 1261892-69-6
- 3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid
-
- MDL: MFCD18321476
- Inchi: 1S/C15H11FO5/c1-21-13-11(3-2-4-12(13)15(19)20)8-5-9(14(17)18)7-10(16)6-8/h2-7H,1H3,(H,17,18)(H,19,20)
- InChI Key: DWYGGKWYEYKPFC-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C(=O)O)C=1OC
Computed Properties
- Exact Mass: 290.05905161Da
- Monoisotopic Mass: 290.05905161Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 83.8Ų
3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB328703-5 g |
3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid, 95%; . |
1261892-69-6 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB328703-5g |
3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid, 95%; . |
1261892-69-6 | 95% | 5g |
€1159.00 | 2025-04-21 |
3-(3-Carboxy-5-fluorophenyl)-2-methoxybenzoic acid Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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